Cas no 1040858-84-1 (2,9-Dibromo-5,6-dioctylnaphtho[2,1-b:3,4-b']dithiophene)

• Product Name: 2,9-Dibromo-5,6-dioctylnaphtho[2,1-b:3,4-b']dithiophene
• CAS No: 1040858-84-1
• MF: C₃₀H₃₈Br₂S₂
• MW: 622.56072473526
• CID: 3035292
• PubChem ID: 58098951
• Update Time: 2025-04-21

2,9-Dibromo-5,6-dioctylnaphtho[2,1-b:3,4-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 2,9-Dibromo-5,6-dioctylnaphtho[2,1-b:3,4-b']dithiophene
• Naphtho[2,1-b:3,4-b']dithiophene, 2,9-dibromo-5,6-dioctyl-
• SCHEMBL992052
• Naphtho[2,1-b:3,4-b']dithiophene,2,9-dibromo-5,6-dioctyl-
• NEIHLCNIORSIHZ-UHFFFAOYSA-N
• 1040858-84-1

• Inchi： 1S/C30H38Br2S2/c1-3-5-7-9-11-13-15-21-17-23-24(18-22(21)16-14-12-10-8-6-4-2)26-20-28(32)34-30(26)29-25(23)19-27(31)33-29/h17-20H,3-16H2,1-2H3
• InChI Key： NEIHLCNIORSIHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C3=C(C=C(S3)Br)C3C=C(CCCCCCCC)C(=CC=32)CCCCCCCC)S1

Computed Properties

• Exact Mass: 622.07612Da
• Monoisotopic Mass: 620.07817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.4
• Topological Polar Surface Area: 56.5Ų